Cas no 1896073-46-3 (1-amino-3-(4-methanesulfonylphenyl)propan-2-ol)

• Product Name: 1-amino-3-(4-methanesulfonylphenyl)propan-2-ol
• CAS No: 1896073-46-3
• MF: C₁₀H₁₅NO₃S
• MW: 229.296001672745
• CID: 6491872
• PubChem ID: 116859175
• Update Time: 2025-06-25

1-amino-3-(4-methanesulfonylphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-(4-methanesulfonylphenyl)propan-2-ol
• EN300-1990019
• 1896073-46-3

• Inchi： 1S/C10H15NO3S/c1-15(13,14)10-4-2-8(3-5-10)6-9(12)7-11/h2-5,9,12H,6-7,11H2,1H3
• InChI Key： YRVKLNINOYQUDO-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)CC(CN)O)(=O)=O

Computed Properties

• Exact Mass: 229.07726451g/mol
• Monoisotopic Mass: 229.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 88.8Ų

Additional information on 1-amino-3-(4-methanesulfonylphenyl)propan-2-ol

Comprehensive Overview of 1-amino-3-(4-methanesulfonylphenyl)propan-2-ol (CAS No. 1896073-46-3)

1-amino-3-(4-methanesulfonylphenyl)propan-2-ol (CAS No. 1896073-46-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by the presence of an amino group and a methanesulfonylphenyl moiety, serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its role in developing novel therapeutics, given its ability to modulate biological pathways.

The molecular structure of 1-amino-3-(4-methanesulfonylphenyl)propan-2-ol features a propan-2-ol backbone, which is functionalized with an amino group at the first carbon and a 4-methanesulfonylphenyl group at the third carbon. This arrangement imparts both hydrophilic and hydrophobic properties, making it a candidate for drug delivery systems. The methanesulfonyl group, in particular, is known for its electron-withdrawing effects, which can influence the compound's reactivity and binding affinity in biological systems.

In recent years, the demand for 1-amino-3-(4-methanesulfonylphenyl)propan-2-ol has surged, driven by its potential applications in targeted drug delivery and enzyme inhibition. A growing body of literature highlights its utility in designing inhibitors for enzymes involved in inflammatory and metabolic disorders. For instance, its structural similarity to certain kinase inhibitors has sparked interest in oncology research, where precision medicine is a hot topic. Users searching for "CAS 1896073-46-3 uses" or "1-amino-3-(4-methanesulfonylphenyl)propan-2-ol synthesis" often seek insights into its synthetic routes and pharmacological potential.

From a synthetic chemistry perspective, 1-amino-3-(4-methanesulfonylphenyl)propan-2-ol can be prepared through multi-step organic reactions, including nucleophilic substitution and reductive amination. The choice of reagents and reaction conditions is critical to achieving high yields and purity, which are essential for pharmaceutical applications. Researchers frequently explore "optimization of 1-amino-3-(4-methanesulfonylphenyl)propan-2-ol synthesis" to improve efficiency and scalability, reflecting the compound's industrial relevance.

The compound's physicochemical properties, such as solubility, stability, and melting point, are also of great interest. These parameters determine its suitability for formulation in drug products. For example, its moderate solubility in water and organic solvents makes it a flexible candidate for various delivery systems. Searches like "1-amino-3-(4-methanesulfonylphenyl)propan-2-ol solubility" or "CAS 1896073-46-3 stability" are common among formulation scientists aiming to integrate it into their workflows.

Beyond pharmaceuticals, 1-amino-3-(4-methanesulfonylphenyl)propan-2-ol has potential applications in material science. Its ability to form hydrogen bonds and interact with polymers could be exploited in designing advanced materials with tailored properties. This interdisciplinary appeal aligns with the growing trend of "convergence research," where chemistry, biology, and engineering intersect to solve complex problems.

In conclusion, 1-amino-3-(4-methanesulfonylphenyl)propan-2-ol (CAS No. 1896073-46-3) is a compound of significant scientific and industrial value. Its diverse applications, from drug development to material innovation, underscore its importance in modern research. As interest in personalized medicine and sustainable chemistry grows, this compound is poised to remain a focal point in exploratory studies and technological advancements.